![molecular formula C15H18N8 B2583604 N,5-dimethyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine CAS No. 2201364-49-8](/img/structure/B2583604.png)
N,5-dimethyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine
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Description
N,5-dimethyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C15H18N8 and its molecular weight is 310.365. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Heterocyclic Compound Applications
The synthesis of complex heterocyclic compounds, including azolopyrimidines, triazolopyrimidines, and related derivatives, has been a subject of significant interest due to their potential pharmacological properties. Studies have demonstrated various methods for synthesizing these compounds, highlighting their versatility and potential for generating novel pharmaceutical agents. For instance, research has shown the synthesis of azolopyrimidines via reactions involving enaminones and heterocyclic amines, showcasing their potential as building blocks for producing compounds with significant antibacterial activities (El-Hashash et al., 2017). Similarly, the synthesis of pyrido[1,2-a]pyrimidin-4-ones and related compounds has been explored, revealing methods for generating derivatives with potential for further pharmacological investigation (Toplak et al., 1999).
Biological Activities and Pharmacological Potential
The antimicrobial and antitumor activities of synthesized heterocyclic compounds have been extensively studied, with several compounds exhibiting promising results against various pathogens and cancer cell lines. For example, novel N-arylpyrazole-containing enaminones have been synthesized and evaluated for their antitumor and antimicrobial activities, demonstrating the potential of heterocyclic compounds in therapeutic applications (Riyadh, 2011). Additionally, the synthesis and biological evaluation of imidazo- and triazolopyridazine derivatives have been conducted, revealing their efficacy against human carcinomas and highlighting the therapeutic potential of such compounds (Chen et al., 1982).
properties
IUPAC Name |
N,5-dimethyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N8/c1-10-6-16-15(17-7-10)21(3)12-8-22(9-12)14-5-4-13-19-18-11(2)23(13)20-14/h4-7,12H,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXPWKYKVSCWMCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1)N(C)C2CN(C2)C3=NN4C(=NN=C4C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.